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Compound of Interest

Compound Name: 2,4,6-Trimethylphenol-D11

Cat. No.: B1472758

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2,4,6-
Trimethylphenol-D11, a deuterated analog of 2,4,6-Trimethylphenol. While this document
focuses on the deuterated form, the safety and handling procedures are based on the well-
documented properties of its non-deuterated counterpart, 2,4,6-Trimethylphenol, due to the
limited availability of specific toxicological data for the D11 variant. The fundamental chemical
properties and associated hazards are expected to be nearly identical.

Compound Identification and Properties

2,4,6-Trimethylphenol-D11 is a stable isotope-labeled compound primarily used in research
and development, often as an internal standard or tracer in metabolic studies.[1] Its physical
and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of 2,4,6-Trimethylphenol-D11
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Property Value Source
Chemical Formula CoD11HO [2]
Molecular Weight 147.26 g/mol [2][3]
CAS Number 362049-45-4 [31[4]
Appearance White to Off-White Solid [4]
Solubility Slightly soluble in Chloroform 4]
and DMSO
Isotopic Enrichment 98 atom % D [5]

Table 2: Physical and Chemical Properties of 2,4,6-Trimethylphenol (Non-Deuterated)

Property Value Source
Chemical Formula CoH120 [6]
Molecular Weight 136.19 g/mol [6]
CAS Number 527-60-6 [6]
Water Solubility 1.97 g/L [6]
logP 2.72 [6]
pKa (Strongest Acidic) 11.07 [6]

Hazard Identification and GHS Classification

2,4,6-Trimethylphenol is classified as a hazardous substance. The GHS classification for the
non-deuterated form is as follows, and it is prudent to handle 2,4,6-Trimethylphenol-D11 with

the same precautions.

Table 3: GHS Hazard Classification for 2,4,6-Trimethylphenol
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Hazard Class

Hazard Category

Acute Toxicity, Oral

Category 4

Acute Toxicity, Dermal

Category 4

Skin Corrosion/Irritation

Sub-category 1B

Serious Eye Damage/Eye Irritation

Category 1

Skin Sensitization

Sub-category 1B

Specific target organ toxicity — single exposure Category 3
Specific target organ toxicity — repeated
Category 2
exposure
Hazardous to the aquatic environment, long- ,
Chronic 2

term

(Source: GHS classification data for 2,4,6-trimethylphenol)[7]

Hazard Statements:

e H302: Harmful if swallowed.[7]

e H312: Harmful in contact with skin.[7]

e H314: Causes severe skin burns and eye damage.[7]

e H317: May cause an allergic skin reaction.[7]

o H335: May cause respiratory irritation.[7]

e H373: May cause damage to organs through prolonged or repeated exposure.[7]

e H411: Toxic to aquatic life with long lasting effects.[7]

Experimental Protocols: General Safety and

Handling
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Detailed experimental protocols for toxicological studies of 2,4,6-Trimethylphenol-D11 are not

publicly available. However, based on the known hazards of the non-deuterated compound, the

following general protocols for safe handling in a laboratory setting are mandatory.

Engineering Controls

e Fume Hood: All work with 2,4,6-Trimethylphenol-D11, including weighing, preparing

solutions, and conducting reactions, must be performed in a certified chemical fume hood to

minimize inhalation exposure.

» Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is critical when handling this compound.

Table 4: Recommended Personal Protective Equipment

Protection Type

Specification

Eye Protection

Chemical safety goggles and a face shield.

Hand Protection

Wear compatible chemical-resistant gloves
(e.g., neoprene or nitrile rubber). Regularly
inspect gloves for any signs of degradation or

puncture.

Skin and Body Protection

A lab coat, closed-toe shoes, and long pants are
mandatory. For larger quantities or in case of
potential splashing, chemical-resistant aprons or

coveralls should be worn.

Respiratory Protection

If working outside of a fume hood is
unavoidable, a NIOSH-approved respirator with

organic vapor cartridges is required.

Hygiene Practices

» Avoid eating, drinking, or smoking in laboratory areas.[8]
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» Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[8]
» Remove contaminated clothing immediately and wash it before reuse.

Safe Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling and storage of 2,4,6-

Trimethylphenol-D11, from receipt to disposal.
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Receiving and Storage Emergency Procedures

Spill Response Exposure Response

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area Away from Incompatible Materials

Prepare for Experiment

Handlini and Use

4
Don Appropriate PPE

Work in a Certified Chemical Fume Hood

Weigh and Prepare Solutions

Conduct Experiment

Post-Experiment

Decontaminatign and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

